4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline

• IUPAC Name: 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline
• InChI: InChI=1S/C12H15BrClNO/c13-11-2-1-10(7-12(11)14)15-8-9-3-5-16-6-4-9/h1-2,7,9,15H,3-6,8H2
• InChI Key: YQCURCLMIZAQGC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CNC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C12H15BrClNO
• Molecular Weight: 304.61 g/mol

Description

4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. The compound is a member of the aniline family and is known for its unique properties that make it useful in the synthesis of various organic compounds. In

Scientific Research Applications

4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline has found numerous applications in scientific research. One of the main applications of the compound is in the synthesis of various organic compounds. The unique properties of the compound make it useful in the synthesis of compounds such as pharmaceuticals, agrochemicals, and dyes. Additionally, the compound has been used in the development of new materials such as polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline is not well understood. However, it is believed that the compound acts as a nucleophile and can undergo various reactions such as substitution and addition reactions. The compound's reactivity makes it useful in the synthesis of various organic compounds.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline. However, it is known that the compound is not suitable for use in drug development due to its toxicity and potential side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline is its reactivity, which makes it useful in the synthesis of various organic compounds. Additionally, the compound's unique properties make it useful in the development of new materials such as polymers and liquid crystals. However, the compound's toxicity and potential side effects limit its use in lab experiments.

Future Directions

There are several future directions for the research of 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline. One potential direction is the development of new synthetic methods that improve the yield and purity of the final product. Additionally, the compound's unique properties make it a promising candidate for the development of new materials such as polymers and liquid crystals. Further research is needed to fully understand the compound's mechanism of action and potential applications. Overall, 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline is a promising compound that has the potential to contribute to various scientific fields.

Synthesis Methods

The synthesis of 4-bromo-3-chloro-N-(oxan-4-ylmethyl)aniline involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis are 3-chloro-4-bromoaniline and oxan-4-ylmethyl chloride. The reaction is carried out in the presence of a base such as sodium hydroxide, which facilitates the formation of the final product. The yield of the reaction is typically around 50%, and the purity of the final product can be improved through recrystallization.